Cas no 1782413-30-2 ((1-Methyl-azetidin-3-yl)-hydrazine)

• Product Name: (1-Methyl-azetidin-3-yl)-hydrazine
• CAS No: 1782413-30-2
• MF: C₄H₁₁N₃
• MW: 101.150240182877
• CID: 6620999
• Update Time: 2026-03-11

(1-Methyl-azetidin-3-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-azetidin-3-yl)-hydrazine
• Azetidine, 3-hydrazinyl-1-methyl-

• Inchi： 1S/C4H11N3/c1-7-2-4(3-7)6-5/h4,6H,2-3,5H2,1H3
• InChI Key： INDZYLXDMPDJFT-UHFFFAOYSA-N
• SMILES： N1(C)CC(NN)C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 178.3±29.0 °C(Predicted)
• pka: 9.30±0.10(Predicted)

Additional information on (1-Methyl-azetidin-3-yl)-hydrazine

Professional Introduction to (1-Methyl-azetidin-3-yl)-hydrazine (CAS No. 1782413-30-2)

(1-Methyl-azetidin-3-yl)-hydrazine, a compound with the CAS number 1782413-30-2, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the hydrazine derivative class, which has garnered considerable attention due to its versatile applications in drug development. The structural framework of (1-Methyl-azetidin-3-yl)-hydrazine consists of a hydrazine moiety attached to a methyl-substituted azetidine ring, making it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of hydrazine derivatives due to their potential pharmacological properties. The presence of the hydrazine group in (1-Methyl-azetidin-3-yl)-hydrazine suggests its involvement in various biochemical interactions, which could be leveraged for therapeutic purposes. Specifically, hydrazine derivatives have been studied for their roles in enzyme inhibition, anti-inflammatory effects, and even as intermediates in the synthesis of more complex pharmacophores.

One of the most compelling aspects of (1-Methyl-azetidin-3-yl)-hydrazine is its structural flexibility, which allows for modifications that can fine-tune its biological activity. Researchers have been particularly interested in how the substitution pattern on the azetidine ring influences the compound's interactions with biological targets. This has led to numerous studies aiming to optimize the molecule for enhanced efficacy and reduced toxicity.

The latest research in this domain highlights several innovative applications of (1-Methyl-azetidin-3-yl)-hydrazine. For instance, studies have demonstrated its potential as a precursor in the synthesis of novel antiviral agents. The hydrazine group can participate in condensation reactions with carbonyl compounds, forming imines or hydrazones, which are key intermediates in many drug molecules. Furthermore, the methyl-substituted azetidine ring can serve as a scaffold for further functionalization, enabling the creation of structurally diverse derivatives with tailored properties.

Another area where (1-Methyl-azetidin-3-yl)-hydrazine has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The ability of hydrazine derivatives to interact with these enzymes has been exploited to develop molecules that can modulate kinase activity. For example, modifications to the azetidine ring have been found to enhance binding affinity and selectivity towards specific kinases, making (1-Methyl-azetidin-3-yl)-hydrazine a valuable starting point for such investigations.

Additionally, the compound's potential as an antioxidant has not been overlooked. Reactive oxygen species (ROS) are known to cause cellular damage and are implicated in various diseases. Hydrazine derivatives have been reported to scavenge ROS and protect cells from oxidative stress. While this property needs further validation, it opens up avenues for exploring (1-Methyl-azetidin-3-yl)-hydrazine's role in neuroprotective and anti-inflammatory therapies.

In terms of synthetic methodologies, researchers have developed efficient protocols for preparing (1-Methyl-azetidin-3-yl)-hydrazine that highlight its synthetic utility. These methods often involve multi-step reactions starting from commercially available precursors, showcasing the feasibility of large-scale production if needed. The ease with which this compound can be synthesized underscores its importance as a building block in medicinal chemistry.

The safety profile of (1-Methyl-azetidin-3-yl)-hydrazine is another critical consideration. While hydrazine derivatives can exhibit significant biological activity, they also require careful handling due to potential side effects. Preclinical studies are essential to assess their toxicity and pharmacokinetic properties before moving into clinical trials. However, preliminary data suggest that when used appropriately, compounds like (1-Methyl-azetidin-3-yl)-hydrazine may offer therapeutic benefits without undue harm.

Looking ahead, the future prospects for (1-Methyl-azetidin-3-yhydr)azine are bright. Advances in computational chemistry and high-throughput screening technologies will likely accelerate the discovery of new derivatives with improved properties. Additionally, collaborations between academia and industry will be crucial in translating laboratory findings into viable drug candidates. As our understanding of biological systems grows, so too will our ability to harness molecules like (1-Methyl-aezetidin) -hyd)raze)ne for treating complex diseases.